Cas no 2228714-02-9 (6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran)

• Product Name: 6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran
• CAS No: 2228714-02-9
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 5974526
• PubChem ID: 165973687
• Update Time: 2025-10-29

6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran
• 2228714-02-9
• EN300-1742660

• Inchi： 1S/C15H18O/c1-4-5-6-12-7-8-14-13(11-12)9-10-15(2,3)16-14/h1,7-8,11H,5-6,9-10H2,2-3H3
• InChI Key： CKSZBAKMBBYLGJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CCC#C)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 214.135765193g/mol
• Monoisotopic Mass: 214.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran

Introduction to 6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran (CAS No: 2228714-02-9)

6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran, identified by its Chemical Abstracts Service (CAS) number 2228714-02-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This tricyclic structure, featuring a benzopyran core substituted with a butynyl group and dimethyl groups, has garnered attention due to its unique structural features and potential biological activities. The benzopyran scaffold is well-known for its presence in numerous bioactive natural products and pharmaceuticals, making this compound a promising candidate for further investigation.

The butynyl moiety in the molecule introduces a reactive alkyne group, which can participate in various chemical transformations such as Sonogashira coupling, allowing for further functionalization and the synthesis of derivatives with tailored properties. This reactivity makes 6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran a valuable intermediate in organic synthesis and drug discovery pipelines.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of benzopyran derivatives as modulators of key biological pathways. Studies suggest that compounds with this structural motif may exhibit properties relevant to neurological disorders, inflammation, and cancer. The dimethyl substitution on the benzopyran ring further influences the electronic distribution and steric environment, potentially enhancing binding affinity to biological targets.

In the context of drug development, the synthesis of 6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran has been optimized using modern synthetic methodologies. Transition-metal-catalyzed reactions have enabled efficient construction of the tricyclic core, while protecting group strategies have been employed to ensure regioselective functionalization. These advances have paved the way for rapid access to structurally diverse analogs for high-throughput screening.

Current research is exploring the pharmacological profile of 6-(but-3-yn-1-yl)-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran and its derivatives. Preliminary in vitro studies indicate that certain analogs may possess inhibitory activity against enzymes involved in signal transduction pathways. Additionally, the alkyne group offers a handle for bioconjugation techniques, enabling the development of probes for imaging applications and targeted drug delivery systems.

The compound's potential extends beyond traditional small-molecule therapeutics. Its rigid tricyclic framework suggests utility in materials science applications, particularly in the design of organic semiconductors and liquid crystals. The presence of multiple stereocenters also makes it an attractive scaffold for chiral catalyst development.

Future directions in the study of 6-(but-3-ylyl)-2,2-dimethyl]-3 4 dihydro 12 H 1 ben zopy ran (CAS No: 2228714 02 9) include exploring its role in synthetic biology. Engineered microbial systems have been employed to produce complex heterocycles under bioprocess conditions. This approach could streamline the synthesis of this compound and its derivatives while reducing environmental impact.

The integration of machine learning algorithms into drug discovery workflows has also accelerated the identification of novel analogs with enhanced properties. Predictive models trained on large datasets have been used to prioritize candidates for experimental validation. This synergy between computational methods and experimental chemistry is driving innovation in the field.

Industrial applications of 6-(but 3 ynyl) 22 dimethyl 34 dihydro 12 H 1 ben zopy ran (CAS No: 2228714029) are being explored in agrochemicals and specialty chemicals. Its structural motifs are found in natural products with bioactivity against pests and pathogens. Derivatives of this compound may serve as lead compounds for next-generation crop protection agents.

The safety profile of 6-(butynyl)-2,2-dimethyl]-3 4 dihydro] -12 H -1 -benzopyran (CAS No: 2228714 -02 -9) is under rigorous evaluation as part of its development process. Standard toxicological assays are being conducted to assess acute and chronic effects following exposure through inhalation or dermal contact. These studies are essential for ensuring safe handling during manufacturing processes.

The environmental impact assessment includes biodegradability studies to determine how readily this compound breaks down under natural conditions. Responsible chemical management practices will be implemented throughout its lifecycle to minimize ecological footprint while maximizing therapeutic benefit.